Cas no 2148609-58-7 (3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine)

• Product Name: 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine
• CAS No: 2148609-58-7
• MF: C₉H₆BrClFN₃
• MW: 290.519443035126
• CID: 5999698
• PubChem ID: 165492496
• Update Time: 2025-05-22

3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine
• EN300-1149685
• 2148609-58-7

• Inchi： 1S/C9H6BrClFN3/c10-6-2-1-4(11)3-5(6)8-7(12)9(13)15-14-8/h1-3H,(H3,13,14,15)
• InChI Key： FNDAWEUHCHKLJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=C(C(N)=NN1)F)Cl

Computed Properties

• Exact Mass: 288.94177g/mol
• Monoisotopic Mass: 288.94177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine

3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine: A Comprehensive Overview

3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine, with the CAS number 2148609-58-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system substituted with bromine, chlorine, and fluorine atoms. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, leveraging transition metal catalysts such as palladium or copper. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive areas such as drug discovery.

In terms of applications, this compound has shown promise in several domains. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for optoelectronic devices.

Recent research has also explored the environmental impact of 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine. Studies have focused on its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. These investigations are crucial for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, 3-(2-bromo-5-chlorophenyl)-4-fluoro-1H-pyrazol-5-amine stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.